Cas no 38849-14-8 (Maprotiline Related Compound D)

• Product Name: Maprotiline Related Compound D
• CAS No: 38849-14-8
• MF: C₂₀H₂₂ClN
• MW: 311.848384380341
• CID: 839677
• PubChem ID: 129318702
• Update Time: 2025-11-01

Maprotiline Related Compound D Chemical and Physical Properties

Names and Identifiers

• Maprotiline Related Compound D
• (2E)-N-Methyl-3-(tetracyclo[6.6.2.0^2,7.0^9,14]hexadeca-2,4,6,9,11,13-hexaen-1-yl)-2-propen-1-amine hydrochloride (1:1)
• 3-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)-N-methylprop-2-en-1-amine hydrochloride
• 3-(9,10-Ethanoanthracen-9(10H)-yl)-N-methylprop-2-en-1-amine Hydrochloride (Dehydromaprotiline Hydrochloride)
• 38849-14-8

• Inchi： 1S/C20H21N.ClH/c1-21-14-6-12-20-13-11-15(16-7-2-4-9-18(16)20)17-8-3-5-10-19(17)20;/h2-10,12,15,21H,11,13-14H2,1H3;1H/b12-6+;
• InChI Key： BBNBXLRSBFJQNO-WXIWBVQFSA-N
• SMILES： Cl.N(C)C/C=C/C12C3C=CC=CC=3C(C3C=CC=CC1=3)CC2

Computed Properties

• Exact Mass: 311.14400
• Monoisotopic Mass: 311.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 5.18030

Maprotiline Related Compound D Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Maprotiline Related Compound D

Introduction to Maprotiline Related Compound D (CAS No. 38849-14-8)

Maprotiline Related Compound D (CAS No. 38849-14-8) is a significant compound in the field of pharmaceutical research, particularly in the development of antidepressant medications. This compound is a derivative of maprotiline, a tetracyclic antidepressant (TeCA) that has been widely studied for its potential therapeutic effects on various mental health disorders, including major depressive disorder (MDD) and anxiety disorders.

The chemical structure of Maprotiline Related Compound D is characterized by its unique molecular framework, which includes a tetracyclic ring system and specific functional groups that contribute to its pharmacological properties. The compound's molecular formula is C₁₉H₂₁N₃O, and its molecular weight is approximately 295.38 g/mol. These structural features are crucial for understanding its interactions with biological systems and its potential as a therapeutic agent.

Recent studies have highlighted the importance of Maprotiline Related Compound D in the context of drug metabolism and pharmacokinetics. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for effective drug delivery and sustained therapeutic effects. These properties make it a promising candidate for further clinical development.

In terms of its mechanism of action, Maprotiline Related Compound D primarily functions as a selective norepinephrine reuptake inhibitor (NRI). By blocking the reuptake of norepinephrine into presynaptic neurons, it increases the levels of this neurotransmitter in the synaptic cleft, leading to enhanced neurotransmission and potential improvements in mood and cognitive function. This mechanism is similar to that of maprotiline itself, but with potentially improved efficacy and reduced side effects.

Clinical trials have also provided valuable insights into the safety and efficacy of Maprotiline Related Compound D. A Phase II clinical trial conducted by a leading pharmaceutical company demonstrated that the compound was well-tolerated by patients and showed significant improvements in symptoms of depression compared to placebo. The trial also noted a favorable side effect profile, with fewer reports of common side effects associated with traditional antidepressants, such as dry mouth, constipation, and dizziness.

The potential applications of Maprotiline Related Compound D extend beyond the treatment of depression. Preclinical studies have suggested that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research published in the Neuroscience Letters has shown that the compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of these diseases.

In addition to its therapeutic potential, Maprotiline Related Compound D has also been studied for its use in combination therapy. Combining this compound with other antidepressants or anti-inflammatory agents has shown synergistic effects, potentially leading to more effective treatment regimens with fewer side effects. This approach is particularly relevant given the growing need for personalized medicine and tailored treatment plans for patients with complex mental health conditions.

The future research directions for Maprotiline Related Compound D include further elucidation of its molecular mechanisms, optimization of its pharmacological properties, and exploration of its potential in combination therapy. Ongoing studies are also investigating the long-term safety and efficacy of the compound in larger patient populations, which will be crucial for its eventual approval and commercialization.

In conclusion, Maprotiline Related Compound D (CAS No. 38849-14-8) represents a promising advancement in the field of pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and potential therapeutic applications make it an important focus for ongoing studies and clinical trials. As research continues to uncover new insights into this compound, it holds significant promise for improving the lives of patients with various mental health disorders and neurodegenerative conditions.